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Compound of Interest

Compound Name: L-365209

Cat. No.: B1243476 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information and troubleshooting guidance for the successful use of

the sc-365209 (Integrin α4 (A-7)) antibody.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for the sc-365209 antibody?

The sc-365209 antibody should be stored at 4°C. It is critical that you DO NOT FREEZE this

antibody.[1] Freezing can lead to denaturation and loss of activity. The antibody is stable for

one year from the date of shipment when stored under these recommended conditions.[1]

Q2: What is the formulation of the sc-365209 antibody?

Each vial of sc-365209 contains 200 µg of mouse monoclonal IgG2b kappa light chain in 1.0 ml

of a solution containing Phosphate Buffered Saline (PBS), less than 0.1% sodium azide as a

preservative, and 0.1% gelatin to stabilize the antibody.[1]

Q3: In which applications has the sc-365209 antibody been validated?

The Integrin α4 (A-7) antibody is recommended for the detection of Integrin α4 of human origin

in the following applications: Western Blotting (WB), Immunoprecipitation (IP),

Immunofluorescence (IF), Immunohistochemistry (including paraffin-embedded sections)

(IHC(P)), and solid-phase ELISA.[1][2]
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Q4: What are the suggested starting dilutions for each application?

The manufacturer provides recommended starting dilutions, which should be optimized for your

specific experimental conditions.

Application Starting Dilution Dilution Range

Western Blotting (WB) 1:100 1:100 - 1:1000

Immunoprecipitation (IP)
1-2 µg per 100-500 µg of total

protein
-

Immunofluorescence (IF) 1:50 1:50 - 1:500

Immunohistochemistry

(IHC(P))
1:50 1:50 - 1:500

Solid Phase ELISA 1:30 1:30 - 1:3000

Q5: Are there any recommended positive controls for this antibody?

Yes, the following cell lysates are recommended as positive controls for Western Blotting:

MOLT-4, Jurkat, or HeLa whole cell lysates.[1]

Q6: Is antigen retrieval necessary for IHC(P) with sc-365209?

Yes, for immunohistochemical staining of paraffin-embedded tissues, it is recommended to

perform antigen retrieval using a sodium citrate buffer (pH 6.0) with heat treatment.[3][4]
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Parameter Specification Source

Storage Temperature 4°C [1]

Freezing DO NOT FREEZE [1]

Short-term Stability
Stable for one year from

shipment date at 4°C
[1]

Long-term Storage Store at 4°C as provided [1]

Formulation
200 µg/ml in PBS with < 0.1%

sodium azide and 0.1% gelatin
[1]

Troubleshooting Guide
This guide addresses common issues that may be encountered during experiments using the

sc-365209 antibody.

High Background Staining
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Possible Cause Recommended Solution

Primary antibody concentration too high

Decrease the concentration of the sc-365209

antibody. Titrate the antibody to find the optimal

concentration that provides a strong signal with

minimal background.

Insufficient blocking

Increase the blocking time or try a different

blocking agent. Common blocking agents

include 5% non-fat dry milk or Bovine Serum

Albumin (BSA) in TBST or PBST.

Inadequate washing

Increase the number and/or duration of wash

steps to more effectively remove unbound

antibodies.

Non-specific binding of secondary antibody

Run a control experiment without the primary

antibody to check for non-specific binding of the

secondary antibody. If background is observed,

consider using a pre-adsorbed secondary

antibody.

Weak or No Signal
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Possible Cause Recommended Solution

Improper antibody storage

Confirm that the antibody has been stored at

4°C and has not been frozen. Antibody activity

may be compromised if storage conditions are

not met.

Insufficient primary antibody

Increase the concentration of the sc-365209

antibody or increase the incubation time to allow

for more effective binding.

Low target protein expression

Ensure that the cell lines or tissues being used

express Integrin α4. Use the recommended

positive controls (e.g., MOLT-4, Jurkat, or HeLa

cell lysates) to verify the experimental setup.

Antigen retrieval issues (IHC)

For IHC(P), ensure that antigen retrieval has

been performed effectively using heat and

sodium citrate buffer (pH 6.0) as recommended.

[3][4]

Inactive secondary antibody or detection

reagents

Verify the activity of the secondary antibody and

detection reagents using appropriate controls.

Non-Specific Bands (Western Blot)
Possible Cause Recommended Solution

Primary antibody concentration too high
Reduce the concentration of the sc-365209

antibody.

Protein degradation

Prepare fresh cell or tissue lysates using

protease inhibitors to prevent protein

degradation.

Post-translational modifications

The target protein may have various post-

translational modifications that can result in

bands of different molecular weights.

Experimental Protocols & Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.scbt.com/de/p/integrin-alpha4-antibody-a-7
https://www.scbt.com/es/p/integrin-alpha4-antibody-a-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Integrin Signaling Pathway
Integrins are cell surface receptors that mediate cell-matrix and cell-cell adhesion. Upon ligand

binding, they trigger intracellular signaling cascades that influence cell proliferation, survival,

and migration.
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Caption: Simplified Integrin α4 signaling pathway.

Immunohistochemistry (IHC-P) Workflow
A typical workflow for staining paraffin-embedded tissue sections with the sc-365209 antibody.
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Caption: Immunohistochemistry workflow for sc-365209.
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Troubleshooting Logic Flow
A logical approach to troubleshooting common experimental issues.
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Caption: Logical flow for troubleshooting antibody issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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